Cas no 954238-55-2 (4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER)

• Product Name: 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER
• CAS No: 954238-55-2
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• MDL: MFCD09701219
• CID: 1986222
• PubChem ID: 53407870
• Update Time: 2025-05-24

4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER
• methyl 4-amino-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]benzoate
• SB40226
• DB-262886
• Methyl4-amino-3-((tert-butoxycarbonyl)(methyl)amino)benzoate
• Methyl 4-amino-3-((tert-butoxycarbonyl)(methyl)amino)benzoate
• DTXSID50696078
• 954238-55-2
• Methyl 4-amino-3-[(tert-butoxycarbonyl)(methyl)amino]benzoate

• MDL： MFCD09701219
• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(18)16(4)11-8-9(12(17)19-5)6-7-10(11)15/h6-8H,15H2,1-5H3
• InChI Key： GBXCCFPWKXOVMP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C(=O)OC)C=CC=1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER

Professional Introduction to 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER (CAS No. 954238-55-2)

4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER, identified by the CAS number 954238-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoic acid core with multiple functional groups, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of both amino and ester functionalities, coupled with a tert-butoxycarbonyl (Boc) protecting group, enhances its utility in multi-step synthetic pathways, particularly in the construction of complex molecular architectures.

The structural design of 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER aligns with contemporary trends in medicinal chemistry, where functional diversity and modularity are key drivers for drug discovery. The benzoic acid moiety is a well-documented pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The amino groups provide sites for further derivatization, while the Boc protection ensures stability during synthetic manipulations, allowing for controlled deprotection steps when necessary.

In recent years, there has been a surge in research focused on developing inhibitors targeting various disease pathways. The compound’s structure is particularly relevant to the inhibition of proteases and other enzymes involved in inflammatory and degenerative diseases. For instance, derivatives of benzoic acid have been explored as potential inhibitors of matrix metalloproteinases (MMPs), which play a crucial role in tissue degradation and remodeling. The incorporation of a methyl amino group at the 3-position introduces additional conformational flexibility, enabling fine-tuning of binding affinities and selectivity.

The ester functionality at the carboxyl group not only serves as a handle for further chemical modifications but also influences the solubility and metabolic stability of potential drug candidates. In drug development pipelines, compounds with improved solubility profiles often exhibit better pharmacokinetic properties, enhancing their therapeutic efficacy. The Boc protecting group on the amino nitrogen provides an essential safeguard against unwanted side reactions during synthesis, ensuring high yields and purity of the final product.

Advances in computational chemistry have further facilitated the exploration of 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER as a scaffold for drug design. Molecular modeling studies have demonstrated its potential to interact with specific residues in target proteins, offering insights into its binding mode and affinity. These studies often involve virtual screening of large compound libraries to identify lead candidates, followed by experimental validation in vitro and in vivo. The compound’s structural features make it an attractive candidate for fragment-based drug design approaches, where small molecular fragments are incrementally built into more complex structures.

The role of protecting groups in peptide chemistry is another area where 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER finds application. The Boc group is widely used to protect amine functionalities during solid-phase peptide synthesis (SPPS), ensuring that side reactions do not occur during coupling steps. This compound can serve as a building block for constructing peptidomimetics—molecules mimicking peptide sequences but with enhanced stability and bioavailability. Such peptidomimetics are increasingly recognized for their potential as therapeutic agents due to their improved pharmacological profiles.

In conclusion, 4-AMINO-3-(TERT-BUTOXYCARBONYL-METHYL-AMINO)-BENZOIC ACID METHYL ESTER (CAS No. 954238-55-2) represents a versatile intermediate with broad applications in pharmaceutical research and development. Its unique structural features—combining a benzoic acid core with amino and ester functionalities—make it a valuable tool for constructing complex molecules targeting various disease states. As research continues to uncover new therapeutic opportunities, compounds like this are poised to play a pivotal role in the next generation of drug discovery efforts.